1-chloro-4-fluoroisoquinolin-6-amine
Overview
Description
1-Chloro-4-fluoroisoquinolin-6-amine is a heterocyclic compound that belongs to the isoquinoline family. Isoquinolines are known for their diverse biological activities and are widely used in pharmaceuticals and materials science. The presence of both chlorine and fluorine atoms in the molecule imparts unique chemical properties, making it a compound of interest in various scientific fields.
Preparation Methods
The synthesis of 1-chloro-4-fluoroisoquinolin-6-amine typically involves multi-step reactions starting from commercially available precursorsIndustrial production methods may involve the use of catalysts and optimized reaction conditions to achieve higher yields and purity .
Chemical Reactions Analysis
1-Chloro-4-fluoroisoquinolin-6-amine undergoes various chemical reactions, including:
Substitution Reactions: The chlorine and fluorine atoms can be substituted with other functional groups using reagents like organolithium or Grignard reagents.
Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.
Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds, which are useful in the synthesis of more complex molecules
Scientific Research Applications
1-Chloro-4-fluoroisoquinolin-6-amine has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.
Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.
Medicine: It serves as a precursor in the development of pharmaceutical agents targeting various diseases.
Mechanism of Action
The mechanism of action of 1-chloro-4-fluoroisoquinolin-6-amine involves its interaction with specific molecular targets. The presence of chlorine and fluorine atoms enhances its binding affinity to certain enzymes and receptors, leading to the modulation of biological pathways. The exact molecular targets and pathways depend on the specific derivative and its intended application .
Comparison with Similar Compounds
1-Chloro-4-fluoroisoquinolin-6-amine can be compared with other fluorinated isoquinolines and chlorinated isoquinolines. Similar compounds include:
- 4-Fluoroisoquinoline
- 6-Chloroisoquinoline
- 1-Chloroisoquinoline
- 4-Chloro-6-fluoroisoquinoline
The unique combination of chlorine and fluorine atoms in this compound provides distinct chemical properties, such as increased reactivity and specific biological activities, which are not observed in its analogs .
Properties
CAS No. |
2377033-30-0 |
|---|---|
Molecular Formula |
C9H6ClFN2 |
Molecular Weight |
196.6 |
Purity |
95 |
Origin of Product |
United States |
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